Pyrimidine-5-sulfonyl fluoride

• IUPAC Name: pyrimidine-5-sulfonyl fluoride
• InChI: InChI=1S/C4H3FN2O2S/c5-10(8,9)4-1-6-3-7-2-4/h1-3H
• InChI Key: NJFKPOBKHUYDFO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)S(=O)(=O)F
• Molecular Formula: C4H3FN2O2S
• Molecular Weight: 162.14 g/mol
• CAS RN: 2230807-52-8

Description

Pyrimidine-5-sulfonyl fluoride (PSF) is a chemical compound that has garnered interest in the scientific community for its potential applications in various fields. PSF is a sulfonyl fluoride that has a pyrimidine ring, which makes it a unique compound with distinct properties.

Scientific Research Applications

Synthesis of Heterocyclic Sulfonyl Fluorides

Pyrimidine-5-sulfonyl fluoride has been employed in the synthesis of heterocyclic sulfonyl fluorides, including pyrimidines and pyridines. A sulfur-functionalized aminoacrolein derivative facilitates the efficient and selective synthesis of these compounds. This approach demonstrates a valuable method for accessing heterocyclic sulfonyl fluorides, which are of interest due to their potential applications in medicinal chemistry and drug discovery (Tucker, Chenard, & Young, 2015).

Nucleoside Rearrangements and Antiviral Properties

The compound also plays a role in the synthesis of fluorine-containing nucleoside analogs, demonstrating significant potential in the development of antiviral drugs. Specifically, reactions involving pyrimidine nucleoside 5′-aldehydes and (diethylamino)sulfur trifluoride (DAST) have been reported, leading to the production of nucleosides with promising antiviral properties (Lloyd, Coe, Walker, & Howarth, 1993).

Studies on Fluorinated Pyrimidines

Investigations into the effects of fluorinated pyrimidines on nucleic acid biosynthesis have provided insights into their potential therapeutic applications. These studies have shown that fluorinated pyrimidines can inhibit nucleic acid synthesis in certain cell types, highlighting their potential as anticancer agents (Danneberg, Montag, & Heidelberger, 1958).

Fluorescent Nucleotide Substrates

This compound derivatives have been utilized in the development of fluorescent nucleotide analogs for DNA-dependent RNA polymerases. These analogs serve as tools for studying nucleic acid dynamics and enzyme activities, further underscoring the versatility of this compound in biochemical research (Yarbrough, Schlageck, & Baughman, 1979).

Synthesis of Monofluorinated and Difluoromethyl Pyrimidines

The synthesis of chiral pyrimidines with monofluorinated and difluoromethyl side chains from this compound showcases its role in creating compounds with potential utility in medicinal chemistry and as building blocks for pharmaceuticals (Bannwarth, Valleix, Grée, & Grée, 2009).